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Compound of Interest

Compound Name: 2,7-Dideacetoxytaxinine J

Cat. No.: B14110281

An In-depth Technical Guide to 2,7-
Dideacetoxytaxinine J

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2,7-Dideacetoxytaxinine J, a member of the taxane diterpenoid family of natural
products. This document is intended for researchers, scientists, and drug development
professionals interested in the chemistry and potential applications of this compound.

Chemical Identity and Physical Properties

2,7-Dideacetoxytaxinine J is a complex diterpenoid that has been isolated from the
heartwood of Taxus cuspidata.[1] While detailed experimental data on its physical properties
are limited, this section summarizes the available information.

Table 1: Chemical Identifiers for 2,7-Dideacetoxytaxinine J

Identifier Value

CAS Number 115810-14-5

It is important to note that a thorough investigation of the physical and chemical properties of
2,7-Dideacetoxytaxinine J has not been extensively reported in the scientific literature.
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Table 2: Physical and Chemical Properties of 2,7-Dideacetoxytaxinine J

Property Value Source

Molecular Formula Not explicitly found Inferred from taxane structure
Molecular Weight Not explicitly found Inferred from taxane structure
Melting Point Data not available

Boiling Point Data not available

Density Data not available

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Experimental Protocols

Detailed experimental protocols for the specific isolation and characterization of 2,7-
Dideacetoxytaxinine J are not readily available. However, this section outlines a general
methodology for the extraction and analysis of taxane diterpenoids from Taxus species, which
would be applicable.

General Isolation and Purification of Taxane
Diterpenoids

The isolation of taxanes from Taxus plant material is a multi-step process involving extraction
and chromatography.

A generalized workflow for the isolation and purification of taxane diterpenoids.

Methodology:

o Extraction: The dried and ground plant material, such as the heartwood of Taxus cuspidata,
is extracted with a polar solvent like methanol or ethanol.

¢ Solvent Partitioning: The resulting crude extract is concentrated and then partitioned
between an aqueous phase and an immiscible organic solvent, such as dichloromethane, to
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separate compounds based on their polarity.

o Chromatographic Separation: The organic phase, containing the taxanes, is subjected to a
series of chromatographic steps. This typically begins with column chromatography on a
stationary phase like silica gel.

o High-Performance Liquid Chromatography (HPLC): Further purification is achieved using
preparative HPLC, which allows for the separation of closely related taxane analogues.

Structural Elucidation

The definitive identification of 2,7-Dideacetoxytaxinine J and other taxanes relies on modern
spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1D (*H and *3C) and 2D NMR (e.g.,
COSY, HSQC, HMBC) experiments are crucial for determining the complex carbon skeleton
and stereochemistry of taxane diterpenoids.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition of the isolated compounds.

Biological Activity and Signaling Pathways

Specific biological activity and signaling pathway information for 2,7-Dideacetoxytaxinine J is
not available in the current scientific literature. However, as a member of the taxane family, its
mechanism of action is likely related to the well-established anticancer properties of other
taxanes like paclitaxel and docetaxel.

Taxanes are known to act as mitotic inhibitors by stabilizing microtubules. This disruption of
microtubule dynamics leads to the arrest of the cell cycle and ultimately induces apoptosis in
cancer cells.
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The general mechanism of action for taxane diterpenoids as anticancer agents.

Conclusion

2,7-Dideacetoxytaxinine J is a naturally occurring taxane diterpenoid with a defined chemical
structure and known solubility in several organic solvents. However, a comprehensive profile of
its physical properties, as well as its specific biological activities, remains to be fully elucidated.
The general protocols for the isolation and characterization of taxanes provide a framework for
future research into this compound. Further investigation is warranted to determine its potential
pharmacological significance, building upon the well-established therapeutic importance of the

taxane family.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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